Cas no 17966-13-1 ((±)-cis-12,13-Epoxy-9(Z)-octadecenoic Acid)

• Product Name: (±)-cis-12,13-Epoxy-9(Z)-octadecenoic Acid
• CAS No: 17966-13-1
• MF: C₁₈H₃₂O₃
• MW: 296.444886207581
• CID: 215710
• PubChem ID: 6449780
• Update Time: 2025-04-19

(±)-cis-12,13-Epoxy-9(Z)-octadecenoic Acid Chemical and Physical Properties

Names and Identifiers

• 9-Undecenoic acid,11-[(2R,3S)-3-pentyl-2-oxiranyl]-, (9Z)-rel-
• (9Z)-11-[(2R,3S)-3-pentyloxiran-2-yl]undec-9-enoic acid
• (Z)-11-[(2R,3S)-3-pentyloxiran-2-yl]undec-9-enoic acid
• isoleukotoxin
• (Z)-11-[(2S,3R)-3-pentyloxiran-2-yl]undec-9-enoic acid
• 4S5JF40ZOQ
• LMFA02000282
• Vernolic acid, cis-(+/-)-
• Vernolic acid
• CIS-(+)-12,13-EPOXYOCTADEC-CIS-9-ENOIC ACID
• DTXSID40895851
• (+)-leukotoxin B
• (+)-Vernolsaeure
• cis-12-Epoxyoctadeca-cis-9-enoate
• (+)-12(S),13(R)-vernolic acid
• cis-(+)-vernolic acid
• 9-Undecenoic acid, 11-(3-pentyloxiranyl)-, (2alpha(Z),3alpha)-
• Vernoleate
• SR-01000946972
• OCTADEC-CIS-(+)-12,13-EPOXY-CIS-9-ENOIC ACID
• 12S,13R-EpOME
• 503-07-1
• 17966-13-1
• iso-Leukotoxin
• Leukotoxin B
• Q28530676
• OLEIC ACID, 12,13-EPOXY-, (12S,13R)-(+)-
• Vernolic acid, cis-(+)-
• (9Z)-11-[(2S,3R)-3-pentyloxiran-2-yl]undec-9-enoic acid
• cis-12,13-epoxy-9(z)-octadecenoic acid
• cis-12-Epoxyoctadeca-cis-9-enoic acid
• UNII-4S5JF40ZOQ
• CCPPLLJZDQAOHD-GJGKEFFFSA-N
• (+)-vernolic acid
• Vernolic acid (+)-form
• FR42854EPW
• 9-Undecenoic acid, 11-(3-pentyloxiranyl)-, (2S-(2alpha(Z),3alpha))-
• cis-12,13-Epoxyoleic acid
• (+/-)-Vernolic Acid
• CHEBI:27706
• UNII-FR42854EPW
• 9-UNDECENOIC ACID, 11-(3-PENTYLOXIRANYL)-, (2.ALPHA.(Z),3.ALPHA.)-
• (+)-12,13-EPOXY-9-CIS-OCTADECENOIC ACID
• VERNOLEIC ACID
• (9Z)-(12S,13R)-12,13-Epoxyoctadecenoic acid
• SCHEMBL55116
• VERNOLIC ACID (+)-FORM [MI]
• SR-01000946972-1
• 9-UNDECENOIC ACID, 11-((2S,3R)-3-PENTYL-2-OXIRANYL)-, (9Z)-
• (+/-)12(13)-EpOME
• 12S,13R-epoxy-9Z-octadecenoic acid
• 9-Undecenoic acid, 11-((2R,3S)-3-pentyl-2-oxiranyl)-, (9Z)-rel-
• 11-[(2R,3S)-3-pentyloxiran-2-yl]undec-9-enoic acid
• (+)-Vernolic Acid; 12S,13R-Epoxy-oleic Acid;
• cis-12,13-Epoxy-9(Z)-octadecenoic acidcis-12,13-Epoxyoctadeca-cis-9-enoic acid; rel-(9Z)-11-[(2R,3S)-3-Pentyl-2-oxiranyl]-9-undecenoic acid; (+/-)Vernolic acid;
• (+/-)-cis-12,13-Epoxy-9(Z)-octadecenoic acid
• (±)-cis-12,13-Epoxy-9(Z)-octadecenoic Acid

• Inchi： 1S/C18H32O3/c1-2-3-10-13-16-17(21-16)14-11-8-6-4-5-7-9-12-15-18(19)20/h8,11,16-17H,2-7,9-10,12-15H2,1H3,(H,19,20)/b11-8-/t16-,17+/m1/s1
• InChI Key： CCPPLLJZDQAOHD-GJGKEFFFSA-N
• SMILES： O1[C@@H](C/C=C\CCCCCCCC(=O)O)[C@H]1CCCCC

Computed Properties

• Exact Mass: 296.235145
• Monoisotopic Mass: 296.235145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 14
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 5.6

Experimental Properties

• Density: 0.969
• Boiling Point: 395.8°Cat760mmHg
• Flash Point: 130°C
• Refractive Index: 1.478

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids